Cas no 2152776-28-6 ((9H-Fluoren-9-yl)methyl (3-bromophenyl)carbamate)

• Product Name: (9H-Fluoren-9-yl)methyl (3-bromophenyl)carbamate
• CAS No: 2152776-28-6
• MF: C₂₁H₁₆BrNO₂
• MW: 394.261244773865
• CID: 5039630
• PubChem ID: 155487154
• Update Time: 2025-06-09

(9H-Fluoren-9-yl)methyl (3-bromophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-Fluoren-9-yl)methyl (3-bromophenyl)carbamate
• E75415
• BS-46418
• 2152776-28-6
• (9H-Fluoren-9-yl)methyl(3-bromophenyl)carbamate
• 9H-fluoren-9-ylmethyl N-(3-bromophenyl)carbamate
• N-Fmoc-3-bromoaniline
• MFCD30626242
• SY287903

• Inchi： 1S/C21H16BrNO2/c22-14-6-5-7-15(12-14)23-21(24)25-13-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-12,20H,13H2,(H,23,24)
• InChI Key： JUNFLJPISLNUEL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 393.03644 g/mol
• Monoisotopic Mass: 393.03644 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 38.3
• Molecular Weight: 394.3

Additional information on (9H-Fluoren-9-yl)methyl (3-bromophenyl)carbamate

Introduction to (9H-Fluoren-9-yl)methyl (3-bromophenyl)carbamate (CAS No. 2152776-28-6)

(9H-Fluoren-9-yl)methyl (3-bromophenyl)carbamate, with the CAS number 2152776-28-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its fluorene and bromophenyl moieties, contribute to its distinct chemical properties and make it a valuable scaffold for further chemical modifications and biological evaluations.

The< strong>fluorene moiety in the molecular structure of (9H-Fluoren-9-yl)methyl (3-bromophenyl)carbamate imparts significant steric hindrance and electronic characteristics, which can influence its interactions with biological targets. Fluorene derivatives are well-documented for their role in various pharmaceutical applications, including as fluorescent probes and in the development of light-emitting materials. The presence of the< strong>3-bromophenyl group further enhances the compound's reactivity, making it a versatile intermediate for synthesizing more complex molecules. This combination of structural elements makes (9H-Fluoren-9-yl)methyl (3-bromophenyl)carbamate a promising candidate for exploring new pharmacological pathways.

In recent years, there has been a growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known to exhibit properties such as insecticidal, herbicidal, and fungicidal effects, as well as potential applications in the treatment of neurological disorders and cancer. The specific arrangement of atoms in (9H-Fluoren-9-yl)methyl (3-bromophenyl)carbamate allows for selective interactions with biological targets, which is crucial for developing drugs with high efficacy and low toxicity.

One of the most compelling aspects of this compound is its potential in drug discovery. The< strong>fluorene ring system is particularly interesting because it can be modified in numerous ways to tailor its biological activity. For instance, researchers have explored fluorene derivatives as photosensitizers and in the development of anticancer agents. Similarly, the< strong>3-bromophenyl group offers opportunities for further functionalization, enabling the synthesis of novel compounds with enhanced pharmacological properties.

The synthesis of (9H-Fluoren-9-yl)methyl (3-bromophenyl)carbamate involves a series of well-established organic reactions, including condensation reactions and bromination processes. These synthetic routes are optimized to ensure high yields and purity, which are essential for pharmaceutical applications. The compound's stability under various conditions also makes it suitable for further chemical modifications without significant degradation.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in carbamate-based compounds. By systematically varying different parts of the molecule, researchers can identify key structural features that contribute to biological activity. For example, modifications to the< strong>fluorene ring or the< strong>3-bromophenyl group can significantly alter the compound's potency and selectivity. This underscores the need for comprehensive SAR studies to fully exploit the therapeutic potential of (9H-Fluoren-9-yl)methyl (3-bromophenyl)carbamate.

In addition to its potential as a drug candidate, (9H-Fluoren-9-yl)methyl (3-bromophenyl)carbamate has applications in materials science. Fluorene derivatives are widely used in organic light-emitting diodes (OLEDs) due to their excellent photophysical properties. The incorporation of this compound into OLED materials can enhance device performance by improving charge transport and luminescence efficiency.

The growing body of research on carbamates underscores their significance in medicinal chemistry. As our understanding of biological systems continues to expand, so does the demand for innovative compounds like (9H-Fluoren-9-yl)methyl (3-bromophenyl)carbamate. Future studies will likely focus on exploring new synthetic methodologies and evaluating its efficacy in preclinical models. This will be crucial for determining its potential as a therapeutic agent and for developing new applications in various fields.

In conclusion, (9H-Fluoren-9-yl)methyl (3-bromophenyl)carbamate is a multifaceted compound with significant potential in pharmaceutical research and materials science. Its unique structural features, combined with its reactivity and stability, make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological systems and developing new therapeutic strategies.